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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to conducting gene synteny analysis using the

Organelle Genome Database for Algae (OGDA). This resource is particularly valuable for

researchers in comparative genomics, evolutionary biology, and drug development seeking to

understand the conservation of gene order and genomic rearrangements in the organellar

genomes of algae.

Introduction to Gene Synteny and OGDA
Gene synteny refers to the conserved co-localization of genes on chromosomes of different

species. The study of synteny provides insights into evolutionary relationships, genome

rearrangements, and the functional conservation of gene clusters. OGDA is a specialized,

user-friendly online database dedicated to the organellar genomes of algae, containing a

comprehensive collection of plastid and mitochondrial genome data.[1][2] It integrates various

bioinformatics tools to facilitate the analysis of genome structure, phylogeny, and, most

importantly for this guide, collinearity (synteny).[1][2]
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Key Applications in Research and Drug
Development

Evolutionary Studies: Tracing the evolutionary history of algal species and understanding the

dynamics of organellar genome evolution.

Comparative Genomics: Identifying conserved genomic regions and gene clusters across

different algal lineages, which can infer functional relationships.

Drug Target Discovery: Identifying conserved essential gene clusters in pathogenic algae

that could be potential targets for novel drug development. The conservation of a gene

cluster across multiple related species suggests a critical functional role.

Data Presentation
Table 1: Overview of Algal Organelle Genomes in OGDA

Data Category Number of Genomes Number of Species

Mitochondrial Genomes 755 542

Plastid Genomes 1055 667

This data is based on the initial release of OGDA and is continuously updated.[1][2]

Table 2: Key Bioinformatics Tools Integrated into OGDA
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Tool Function
Application in Synteny
Analysis

BLAST Sequence similarity searching

Initial identification of

homologous genes between

organellar genomes.

MUSCLE Multiple sequence alignment

Aligning homologous gene

sequences to assess

sequence conservation.

LASTZ Pairwise genome alignment

Core tool for performing the

synteny (collinearity) analysis

by aligning two organellar

genomes.[1]

GeneWise Protein to DNA alignment

Comparing a protein sequence

to a DNA sequence, useful for

annotating genes.[1]

Experimental Protocols
Protocol 1: Performing a Pairwise Gene Synteny
Analysis in OGDA
This protocol outlines the steps to compare the gene order and identify syntenic regions

between two algal organellar genomes using the OGDA web server.

Objective: To visualize and analyze the conservation of gene order between two selected algal

organellar genomes.

Materials:

A web browser (e.g., Google Chrome, Firefox).

Internet access to the OGDA database (--INVALID-LINK--).

The names of the two algal species and the organelle type (plastid or mitochondrion) of

interest. Alternatively, FASTA files of the organellar genomes to be compared.
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Methodology:

Navigate to the OGDA Website: Open a web browser and go to the OGDA homepage.

Access the Synteny Analysis Tool: On the main page, locate the "Tools" or a similarly named

section for analysis. Within the available tools, select the option for "Synteny Analysis" or

"Collinearity Analysis." The underlying algorithm used for this analysis in OGDA is LASTZ.[1]

Input Genome Data: The interface will provide options for inputting the two genomes to be

compared.

Option A: Select from Database: Use the dropdown menus or search functions to select

the desired algal species and the corresponding organellar genome (plastid or

mitochondrial) from the OGDA database.

Option B: Upload Genome Sequences: If the genomes of interest are not in the database,

there will be an option to upload the genome sequences in FASTA format. Click the

"Choose File" or "Browse" button to select the FASTA file from your local computer for

each of the two genomes.

Set Analysis Parameters (if available): The web server may provide options to adjust the

parameters for the LASTZ alignment. If available, you can modify parameters such as

scoring matrices or gap penalties for more stringent or relaxed comparisons. For initial

analysis, the default parameters are generally recommended.

Initiate the Analysis: Once the input genomes are selected or uploaded, click the "Submit" or

"Run" button to start the synteny analysis. The server will perform the pairwise alignment of

the two genomes.

Analyze the Results: The results will be displayed on a new page, typically including:

Parallel and Dot Plots (xoy plots): These graphical representations visualize the syntenic

regions between the two genomes.[1]

Dot Plot: Each dot represents a region of sequence similarity. A diagonal line of dots

indicates a conserved syntenic block. Breaks in the diagonal or shifts to other parts of

the plot indicate genomic rearrangements such as inversions or translocations.
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Parallel Plot: This visualization displays the genomes as parallel lines, with conserved

blocks connected by colored bands. This provides a clear view of the relative positions

and orientations of syntenic regions.

Tabular Data: A table listing the coordinates and scores of the identified syntenic blocks

will likely be provided. This allows for a quantitative assessment of the conservation.

Visualizations
Experimental Workflow for Synteny Analysis in OGDA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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